Cas no 5851-08-1 (hexaethoxydisilane)

• Product Name: hexaethoxydisilane
• CAS No: 5851-08-1
• MF: C₁₂H₃₀O₆Si₂
• MW: 326.534006595612
• CID: 948605
• PubChem ID: 11131223
• Update Time: 2025-10-16

hexaethoxydisilane Chemical and Physical Properties

Names and Identifiers

• hexaethoxydisilane
• HEXAETHOXYDISILANE, tech-95
• Dikieselsaeure(III)-hexaaethylester
• disilicic acid (III)-hexaethyl ester
• Hexaaethoxy-disilan
• Hexaaethoxysilicoaethan
• Hexaaethyl-disilicat(III)
• Hexaethoxydisilan
• Hexaethoxydisilane tech-90
• Disilane, 1,1,1,2,2,2-hexaethoxy-
• 1,1,1,2,2,2-Hexaethoxydisilane
• triethoxy(triethoxysilyl)silane
• 5851-08-1
• DTXSID00456366
• SCHEMBL646648

• MDL： MFCD03411250
• Inchi： InChI=1S/C12H30O6Si2/c1-7-13-19(14-8-2,15-9-3)20(16-10-4,17-11-5)18-12-6/h7-12H2,1-6H3
• InChI Key： AKYUXYJGXHZKLL-UHFFFAOYSA-N
• SMILES： CCO[Si](OCC)(OCC)[Si](OCC)(OCC)OCC

Computed Properties

• Exact Mass: 326.15800
• Monoisotopic Mass: 326.15809174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 13
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 0,972 g/cm3
• Boiling Point: 123°C 15mm
• Refractive Index: 1.4134
• PSA: 55.38000
• LogP: 2.16160

hexaethoxydisilane Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• TSCA：No
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes

Additional information on hexaethoxydisilane

Recent Advances in Hexaethoxydisilane (CAS: 5851-08-1) Research and Applications in Chemical Biomedicine

Hexaethoxydisilane (CAS: 5851-08-1), a silicon-based organic compound, has garnered significant attention in recent years due to its versatile applications in chemical biomedicine. This compound, characterized by its six ethoxy groups attached to a disilane backbone, serves as a critical precursor in the synthesis of silicon-containing materials, which are increasingly utilized in drug delivery systems, biomedical coatings, and diagnostic tools. Recent studies have explored its potential in enhancing the biocompatibility and functionality of medical devices, as well as its role in the development of novel therapeutic agents.

One of the most notable advancements in hexaethoxydisilane research is its application in sol-gel chemistry for the fabrication of bioactive coatings. A 2023 study published in the Journal of Materials Chemistry B demonstrated that hexaethoxydisilane-derived silica coatings exhibit superior adhesion to metallic implants, reducing bacterial colonization and improving osseointegration. The study highlighted the compound's ability to form stable, porous matrices that can be loaded with antibiotics or growth factors, thereby offering a dual function of infection prevention and tissue regeneration.

In the realm of drug delivery, hexaethoxydisilane has been employed to create silicon-based nanoparticles with tunable release kinetics. Research conducted at the University of California, San Francisco, revealed that these nanoparticles can be engineered to respond to specific physiological stimuli, such as pH or enzymatic activity, enabling targeted drug delivery to tumor sites. The study, published in Advanced Functional Materials, reported a 40% increase in drug efficacy compared to conventional delivery systems, underscoring the compound's potential in oncology applications.

Another groundbreaking application of hexaethoxydisilane is in the development of biosensors for early disease detection. A team at MIT recently utilized the compound to fabricate a highly sensitive silicon nanowire array capable of detecting biomarkers at ultralow concentrations. Their findings, published in Nature Biomedical Engineering, demonstrated that hexaethoxydisilane-derived nanowires exhibited enhanced signal-to-noise ratios, making them ideal for diagnosing conditions such as cancer and neurodegenerative diseases at their earliest stages.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of hexaethoxydisilane-based technologies. Issues such as batch-to-batch variability and long-term stability under physiological conditions need to be addressed. However, ongoing research efforts, including those funded by the National Institutes of Health (NIH), aim to optimize synthesis protocols and evaluate the safety profiles of these materials in vivo.

In conclusion, hexaethoxydisilane (CAS: 5851-08-1) continues to emerge as a pivotal compound in chemical biomedicine, with applications spanning from implant coatings to targeted drug delivery and diagnostics. As research progresses, its role in advancing personalized medicine and improving patient outcomes is expected to expand, solidifying its position as a cornerstone of modern biomedical innovation.